Cas no 2411269-93-5 (5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate)

• Product Name: 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• CAS No: 2411269-93-5
• MF: C₁₃H₁₂FN₃O₄S
• MW: 325.31548500061
• CID: 5358155
• PubChem ID: 165870613
• Update Time: 2025-08-05

5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4262492108
• 5-{[2-(pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C13H12FN3O4S/c14-22(19,20)21-12-7-11(8-16-9-12)13(18)17-6-3-10-1-4-15-5-2-10/h1-2,4-5,7-9H,3,6H2,(H,17,18)
• InChI Key： HFAHPPPEBXTKLD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(NCCC1C=CN=CC=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 462
• XLogP3: 1.1
• Topological Polar Surface Area: 107

Additional information on 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate

5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate: A Comprehensive Overview

The compound with CAS No. 2411269-93-5, known as 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and applications.

Structural Insights

The molecular structure of 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate is a testament to the intricate design possible in modern organic chemistry. The molecule consists of two pyridine rings connected by a carbamoyl group, with a sulfurofluoridate moiety attached to one of the pyridine rings. This arrangement creates a highly functionalized molecule with potential for diverse interactions. The pyridine rings are aromatic heterocycles known for their stability and ability to participate in hydrogen bonding and π-π interactions, making them valuable in drug design. The carbamoyl group introduces additional functionality, enhancing the molecule's versatility in binding to biological targets.

Synthesis and Characterization

The synthesis of 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate involves a multi-step process that typically begins with the preparation of the pyridine derivatives. Recent studies have highlighted the use of palladium-catalyzed cross-coupling reactions to construct the pyridine backbone efficiently. The introduction of the carbamoyl group is achieved through amide bond formation, often utilizing coupling agents like HATU or EDCI in combination with appropriate activating agents. The sulfurofluoridate moiety is introduced via nucleophilic substitution reactions, leveraging the reactivity of sulfur-based leaving groups.

Characterization of this compound is typically carried out using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular geometry, purity, and crystalline structure of the compound, ensuring its quality for subsequent applications.

Biological Activity and Applications

Recent research has focused on exploring the biological activity of 5-{[2-(Pyridin-4-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate, particularly in the context of drug discovery. Studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. The sulfurofluoridate group has been shown to enhance bioavailability and stability, making it an attractive candidate for drug delivery systems.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in material science. Its unique electronic properties make it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled the fabrication of devices incorporating this compound, showcasing its potential for high-performance electronic materials.

Recent Research Developments

The past few years have witnessed significant progress in understanding the properties and applications of 5-{[2-(Pyridin-4-y